Cas no 26878-35-3 (2,5-Diaminopyridine dihydrochloride)

• Product Name: 2,5-Diaminopyridine dihydrochloride
• CAS No: 26878-35-3
• MF: C₅H₉Cl₂N₃
• MW: 182.051058530807
• MDL: MFCD00040818
• CID: 53027
• PubChem ID: 87558531
• Update Time: 2025-04-18

2,5-Diaminopyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Diaminopyridine dihydrochloride
• Diaminopyridinehydrochloride
• 2,5-Diaminopyridine ?2 HCl
• 2,5-AMINOPYRIDINE DIHYDROCHLORIDE
• 2,5-DIAMINOPYRIDINE 2HCL
• IFLAB-BB F1995-0191
• pyridine-2,5-diamine dihydrochloride
• 2,5-Diaminopyridine-2-hydrochloride
• 2,5-Diamino-pyridine hydrochloride
• 2,5-Diaminopyridine HCl
• EINECS 248-083-4
• pyridin-2,5-diamindihydrochlorid
• Pyridin-2,5-diyldiamin,Dihydrochlorid
• Pyridin-2,5-diyldiamin,Hydrochlorid
• pyridine-2,5-diyldiamine,hydrochloride
• 2,5-Diaminopyridinedihydrochloride
• pyridine-2,5-diamine;dihydrochloride
• PubChem5497
• 2,5-Diaminopyridine DiHCl
• RWHNUWWUPZKDQP-UHFFFAOYSA-N
• 2,5-Pyridinediamine dihydrochloride
• pyridine-2,5-diamine,dihydrochloride
• OR6458
• 2,6-Bis(
• A-hydroxyethylamino)toluene
• TRA0044519
• AS-44255
• A818646
• NS00050829
• 2 pound not5-Diaminopyridine dihydrochloride
• SB52773
• 2,5-Diaminopyridine dihydrochloride, 97%
• J-507284
• 26878-35-3
• MFCD00040818
• SCHEMBL913230
• BP-13030
• D3310
• FT-0610269
• DTXSID80181386
• AKOS015891653
• A10321
• DTXCID90103877
• DB-047037

• MDL： MFCD00040818
• Inchi： 1S/C5H7N3.2ClH/c6-4-1-2-5(7)8-3-4;;/h1-3H,6H2,(H2,7,8);2*1H
• InChI Key： RWHNUWWUPZKDQP-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=C(C=CC=1N)N
• BRN： 3912365

Computed Properties

• Exact Mass: 181.01700
• Monoisotopic Mass: 181.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 74.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 64.9

Experimental Properties

• Color/Form: Light red powder
• Melting Point: 246°C(lit.)
• Boiling Point: 329.1 °C at 760 mmHg
• Flash Point: 179.1 °C
• Water Partition Coefficient: 1000 g/L (20 ºC)
• PSA: 64.93000
• LogP: 3.01240
• Sensitiveness: Hygroscopic
• Solubility: dissolve in water

2,5-Diaminopyridine dihydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：6.1
• Risk Phrases：R36/37/38
• Packing Group：II
• Safety Term：6.1
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.